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Compound of Interest

Compound Name: Potassium indigotrisulfonate

Cat. No.: B1211095

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of potassium indigotrisulfonate, a
compound of significant interest in environmental and analytical chemistry. This document
delves into its chemical and physical properties, details its primary application as an ozone-
scavenging reagent, provides extensive safety and toxicological data, and outlines
experimental protocols for its use.

Chemical and Physical Properties

Potassium indigotrisulfonate (CAS No. 67627-18-3) is the tripotassium salt of indigo-5,5',7-
trisulfonic acid. It is a dark blue crystalline powder. Its structure renders it soluble in water, a
key property for its applications in aqueous solutions.

Table 1: Physical and Chemical Properties of Potassium Indigotrisulfonate
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Property Value Reference

Molecular Formula C16H7K3N2011S3 [Sigma-Aldrich SDS]
Molecular Weight 616.72 g/mol [Sigma-Aldrich SDS]
Appearance Dark blue crystalline powder or (Sigma-Aldrich SDS]

chunks

Solubility in Water 0.1% [Sigma-Aldrich MSDS]
Amax 600 nm [Sigma-Aldrich MSDS]
Storage Temperature Room temperature [Sigma-Aldrich MSDS]

Applications in Research: The Indigo Method for
Ozone Measurement

The principal application of potassium indigotrisulfonate is in the quantitative analysis of
ozone in aqueous and gaseous samples, commonly known as the "indigo method".[1][2] This
colorimetric method is valued for its speed, selectivity, and simplicity.[3][4]

The underlying principle of the indigo method is the rapid and stoichiometric reaction between
ozone and the indigo dye. Ozone breaks the carbon-carbon double bond of the indigo
molecule, leading to the formation of colorless products.[5][6] The resulting decolorization of
the blue solution is directly proportional to the initial ozone concentration. The change in
absorbance is measured spectrophotometrically at approximately 600 nm.[1][4]

Experimental Protocol: Spectrophotometric
Determination of Aqueous Ozone

This protocol is a synthesized methodology based on established procedures for the indigo
method.[1]

Objective: To determine the concentration of dissolved ozone in a water sample.
Materials:

o Potassium indigotrisulfonate
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Phosphoric acid (HsPOa)

Sodium dihydrogen phosphate (NaHzPQOa4)

Deionized water (ozone-free)

Spectrophotometer capable of measuring at 600 nm

Volumetric flasks and pipettes

Glass beakers

Sample collection vessels

Procedure:

1. Preparation of Indigo Stock Solution (Stable for at least 4 months when stored in the dark):

Accurately weigh 2.50 g of potassium indigotrisulfonate.

To a 1 L volumetric flask, add approximately 500 mL of deionized water.

Add 1 mL of concentrated phosphoric acid and 10 g of sodium dihydrogen phosphate to the
flask.

Add the weighed potassium indigotrisulfonate to the flask.

Stir the mixture until the powder is completely dissolved.

Dilute the solution to the 1 L mark with deionized water and mix thoroughly.[6]

. Preparation of Indigo Working Solution (Prepare daily):

Pipette 1 mL of the indigo stock solution into a 10 mL volumetric flask.
Dilute to the mark with deionized water and mix well.[6]

. Sample Collection and Handling:

Samples must be analyzed immediately after collection due to the rapid decay of ozone.[3]
[7]

Minimize turbulence and agitation during sample collection to prevent ozone from off-
gassing.[3]

Do not transfer the sample between containers unnecessarily.[8]
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. Measurement Procedure:

Blank Preparation: Fill a spectrophotometer cuvette with the indigo working solution. This will
serve as the initial absorbance reading (A_initial).

Sample Measurement: Add a known volume of the ozone-containing sample to a known
volume of the indigo working solution. The blue color will fade to a degree dependent on the
0zone concentration.

Immediately measure the absorbance of the sample-reagent mixture at 600 nm. This is the
final absorbance reading (A_final).

. Calculation of Ozone Concentration:

The change in absorbance (AA = A_initial - A_final) is used to calculate the ozone
concentration.

The concentration of ozone can be determined using the Beer-Lambert law and the molar
absorptivity of the indigo dye, which is approximately 2.0 x 10* M~*cm~1.[1][5]

Diagram 1: Experimental Workflow for Ozone Measurement

Reagent Preparation

Prepare Indigo
Stock Solution

é Analysis h

[ Measure Initial Absorbance

jg@ of Working Solution (A_initial)

\4 g Calculate Ozone Concentration
Collect Water Sample Add Sample to EASAE =R (e

(Handle with Care) Working Solution >

Prepare Indigo
Working Solution (Daily)

Measure Final Absorbance
(A_final)

Click to download full resolution via product page

Caption: Workflow for the colorimetric determination of ozone using the indigo method.
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Stability and Degradation

The stability of the potassium indigotrisulfonate reagent is crucial for accurate ozone
measurements.

e Stock Solution: The indigo stock solution, when prepared with phosphoric acid and sodium
dihydrogen phosphate and stored in the dark, is stable for at least four months.[6]

o Working Solution: The diluted working solution should be prepared fresh daily.[6]

 Light Sensitivity: The indigo reagent is light-sensitive and should be stored in the dark to
prevent degradation.[8]

e pH: The reaction with ozone is most effective in an acidic solution (pH < 4), which also helps
to stabilize the dissolved ozone.[9][10] Residual ozone is particularly unstable at a pH above
7.7

o Degradation by Ozonation: In the presence of ozone, potassium indigotrisulfonate
undergoes rapid degradation. Studies on the related potassium indigo tetrasulfonate have
shown that ozonation can achieve almost complete color removal within an hour.[11]

Safety and Toxicology

While some Safety Data Sheets for potassium indigotrisulfonate state that it is not a
hazardous substance, others classify it as causing skin and serious eye irritation, as well as
potential respiratory irritation. [Fisher Scientific SDS] Therefore, appropriate personal protective
equipment, including gloves and safety goggles, should always be worn.

Much of the available toxicological data pertains to the closely related compound, indigo
carmine (the disodium salt of indigodisulfonic acid). Given the structural similarity, this data
provides valuable insight into the potential hazards of potassium indigotrisulfonate.

Table 2: Summary of Toxicological Data for Indigo Carmine
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Endpoint Species Route Value Reference
Acute Toxicity [Cayman
Rat Oral 2 g/kg ]
(LD50) Chemical SDS]
[Cayman
Mouse Oral 2,500 mg/kg )
Chemical SDS]
[Cayman
Rat Intravenous 93 mg/kg )
Chemical SDS]
[Cayman
Mouse Subcutaneous 405 mg/kg )
Chemical SDS]
No mortality at
Chronic Toxicity Pig Oral 1350 mg/kg/day [12]
for 90 days
No increase in
mortality at up to
Mouse Oral ) i [12]
1.6% in the diet
for 80 weeks
Mutagenic
effects observed,
. Salmonella ) ] )
Genotoxicity o In vitro particularly with [13]
typhimurium )
metabolic
activation
. No statistically
In vivo o
) significant
Mouse (micronucleus ] ) [14]
increase in
test) ) )
micronuclei
) o Not classified as
Carcinogenicity - - ) ) [15]
carcinogenic
. Not classified as
Reproductive )
L - - a reproductive [15]
Toxicity

toxicant
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Key Toxicological Findings:

o Acute Effects: Ingestion may cause gastrointestinal irritation, including nausea, vomiting, and
diarrhea.[16]

« Skin Sensitization: May cause an allergic skin reaction.[17]

o Genotoxicity: Some studies have indicated that indigo and its extracts can be mutagenic in
bacterial assays, particularly after metabolic activation.[13] However, in vivo studies have not
shown significant genotoxic effects.[14]

» Chronic Effects: Indigo carmine is generally considered to have a low order of chronic
toxicity.[18] The Joint FAO/WHO Expert Committee on Food Additives (JECFA) established
an acceptable daily intake of 0-5 mg/kg of body weight.[16]

Diagram 2: Hazard Communication and First Aid Logic
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Caption: Logical flow from exposure routes to appropriate first aid measures.
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Relevance to Drug Development

While not a therapeutic agent itself, the sodium salt of indigodisulfonate (Indigotindisulfonate
Sodium, brand name Bludigo) is approved by the FDA as a diagnostic dye.[19] It is used as a
visualization aid in urological and gynecological surgical procedures to assess the integrity of
the ureters.[19] The dye is rapidly filtered by the kidneys and colors the urine blue, allowing
surgeons to identify any leaks.[19] This application highlights the compound's favorable
properties of being water-soluble, intensely colored, and having a low order of toxicity when
used in controlled medical settings. For drug development professionals, this underscores the
potential for highly sulfonated organic molecules to be developed as safe and effective
diagnostic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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